Cas no 62708-43-4 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-)

Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- structure
62708-43-4 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
CAS No:62708-43-4
MF:C9H8O
MW:132.159222602844
CID:434467
PubChem ID:2752738
Update Time:2025-04-19

Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
    • 4-methylbicyclo[4.2.0]octa-1(6),2,4-trien-7-one
    • 62708-43-4
    • DTXSID40372930
    • AKOS004907557
    • Inchi: 1S/C9H8O/c1-6-2-3-7-5-9(10)8(7)4-6/h2-4H,5H2,1H3
    • InChI Key: MHMVDXUAAIOEOC-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC(C)=CC=21

Computed Properties

  • Exact Mass: 132.05754
  • Monoisotopic Mass: 132.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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